(2S)-2-amino-3-(ethylsulfanyl)propan-1-ol
Overview
Description
(2S)-2-amino-3-(ethylsulfanyl)propan-1-ol is a useful research compound. Its molecular formula is C5H13NOS and its molecular weight is 135.2. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2S)-2-amino-3-(ethylsulfanyl)propan-1-ol involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "Ethyl mercaptan", "Acrolein", "Hydrogen cyanide", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Ethanol", "Ammonium chloride" ], "Reaction": [ "Step 1: Ethyl mercaptan is reacted with acrolein in the presence of hydrogen cyanide to form (2S)-2-amino-3-(ethylsulfanyl)propanal.", "Step 2: The aldehyde is reduced to the corresponding alcohol using sodium borohydride.", "Step 3: The resulting alcohol is treated with hydrochloric acid to form the hydrochloride salt of the compound.", "Step 4: The hydrochloride salt is then neutralized with sodium hydroxide to obtain the free base.", "Step 5: The free base is dissolved in ethanol and treated with ammonium chloride to form the hydrochloride salt of the target compound, (2S)-2-amino-3-(ethylsulfanyl)propan-1-ol." ] } | |
CAS No. |
1314998-92-9 |
Molecular Formula |
C5H13NOS |
Molecular Weight |
135.2 |
Purity |
95 |
Origin of Product |
United States |
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